Cas no 1501618-04-7 (EIF2α activator 2)

• Product Name: EIF2α activator 2
• CAS No: 1501618-04-7
• MF: C₂₁H₂₀F₆N₂O₂
• MW: 446.38612651825
• CID: 5629214
• PubChem ID: 72793091
• Update Time: 2025-06-24

EIF2α activator 2 Chemical and Physical Properties

Names and Identifiers

• Urea, N-[trans-4-[4-(trifluoromethyl)phenoxy]cyclohexyl]-N'-[3-(trifluoromethyl)phenyl]-
• EIF2α activator 2
• 1501618-04-7
• CHEMBL4759210
• MFRDVPYKJUYMDN-RZDIXWSQSA-N
• CHEMBL3098149
• EIF2alpha activator 2
• SCHEMBL16570313
• DA-73050
• EIF2
• 1-[4-[4-(trifluoromethyl)phenoxy]cyclohexyl]-3-[3-(trifluoromethyl)phenyl]urea
• A activator 2
• 1-[3-(Trifluoromethyl)phenyl]-3-[4beta-[4-(trifluoromethyl)phenoxy]cyclohexane-1alpha-yl]urea
• HY-147832
• SCHEMBL18195169
• MFRDVPYKJUYMDN-UHFFFAOYSA-N

• Inchi： 1S/C21H20F6N2O2/c22-20(23,24)13-4-8-17(9-5-13)31-18-10-6-15(7-11-18)28-19(30)29-16-3-1-2-14(12-16)21(25,26)27/h1-5,8-9,12,15,18H,6-7,10-11H2,(H2,28,29,30)/t15-,18-
• InChI Key： MFRDVPYKJUYMDN-RZDIXWSQSA-N
• SMILES： N([C@@H]1CC[C@@H](OC2=CC=C(C(F)(F)F)C=C2)CC1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 446.14289686g/mol
• Monoisotopic Mass: 446.14289686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 465.4±45.0 °C(Predicted)
• pka: 13.18±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on EIF2α activator 2

EIF2α Activator 2 (CAS No. 1501618-04-7): A Breakthrough in Molecular Biology and Therapeutic Applications

The compound known as EIF2α activator 2, with the chemical abstracts service number CAS No. 1501618-04-7, represents a significant advancement in the field of molecular biology and pharmaceutical research. This innovative molecule has garnered considerable attention for its unique mechanism of action and its potential applications in treating a variety of diseases, particularly those involving impaired protein synthesis and cellular stress responses.

EIF2α activator 2 is a synthetic compound designed to modulate the activity of the eukaryotic initiation factor 2α (EIF2��). EIF2α plays a critical role in the translation process, serving as a central regulator of protein synthesis initiation. By phosphorylating EIF2α, cellular stress responses such as the integrated stress response (ISR) are triggered, leading to translational repression and the upregulation of specific stress-response proteins. However, in certain pathological conditions, excessive or prolonged phosphorylation of EIF2α can result in adverse effects, including apoptosis and neurodegeneration.

The development of EIF2α activator 2 was driven by the need to fine-tune this delicate balance. Unlike traditional pharmacological agents that primarily focus on inhibiting or activating broad pathways, EIF2α activator 2 offers a more targeted approach by selectively enhancing the activity of EIF2α under specific conditions. This selective activation can help restore normal protein synthesis while minimizing unintended consequences associated with generalized translational inhibition.

Recent studies have highlighted the therapeutic potential of EIF2α activator 2 in various disease models. For instance, research has demonstrated its efficacy in mitigating neurodegenerative disorders by promoting the synthesis of neuroprotective proteins while reducing the accumulation of toxic misfolded proteins. The compound has also shown promise in treating metabolic diseases, where impaired protein synthesis contributes to cellular dysfunction and disease progression.

In addition to its applications in neurodegenerative and metabolic diseases, EIF2α activator 2 is being explored for its potential role in cancer therapy. Cancer cells often exhibit altered translational control mechanisms, which can contribute to their uncontrolled growth and resistance to treatment. By modulating EIF2α activity, EIF2α activator 2 may help restore normal translational homeostasis, thereby sensitizing cancer cells to existing therapies or inhibiting their proliferation independently.

The molecular design of EIF2α activator 2 incorporates several key features that contribute to its unique properties. Its chemical structure is optimized to bind specifically to EIF2α without interfering with other cellular components. This specificity ensures that the compound exerts its effects with minimal off-target toxicity. Furthermore, its synthetic nature allows for modifications that can enhance its pharmacokinetic properties, such as bioavailability and duration of action.

From a research perspective, EIF2α activator 2 represents an important tool for studying the role of EIF2α in various biological processes. Its ability to selectively activate EIF2α provides researchers with a valuable means of investigating the downstream effects of translational control on cellular function and disease pathogenesis. This has opened up new avenues for understanding complex biological systems and developing novel therapeutic strategies.

The clinical development of EIF2α activator 2 is still in progress, but preliminary results from preclinical studies are encouraging. Researchers are currently conducting Phase I clinical trials to assess its safety and tolerability in human subjects. These trials aim to establish optimal dosing regimens and identify any potential side effects associated with long-term use. If successful, EIF2α activator 2 could represent a significant advancement in the treatment of various diseases characterized by dysregulated protein synthesis.

In conclusion, EIF2α activator 2 (CAS No. 1501618-04-7) is a groundbreaking compound with far-reaching implications for both basic research and clinical applications. Its ability to selectively modulate EIF2α activity opens up new possibilities for treating a wide range of diseases, from neurodegenerative disorders to cancer. As research continues to uncover more about its mechanisms of action and therapeutic potential, EIF2α activator 2 is poised to become a cornerstone in modern medicine.